1-(4-Bromo-2-fluorophenyl)urea

• IUPAC Name: (4-bromo-2-fluorophenyl)urea
• InChI: InChI=1S/C7H6BrFN2O/c8-4-1-2-6(5(9)3-4)11-7(10)12/h1-3H,(H3,10,11,12)
• InChI Key: NHZMOOFQCDDNAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)F)NC(=O)N
• Molecular Formula: C7H6BrFN2O
• Molecular Weight: 233.04 g/mol

Description

1-(4-Bromo-2-fluorophenyl)urea is a chemical compound that belongs to the family of substituted phenylureas. It has a molecular weight of 233.04. The IUPAC name for this compound is N-(4-bromo-2-fluorophenyl)urea.

Molecular Structure Analysis

The molecular formula of 1-(4-Bromo-2-fluorophenyl)urea is C7H6BrFN2O. The InChI code for this compound is 1S/C7H6BrFN2O/c8-4-1-2-6 (5 (9)3-4)11-7 (10)12/h1-3H, (H3,10,11,12).

Scientific Research Applications

Medicinal Chemistry and Drug Development

1-(4-Bromo-2-fluorophenyl)urea serves as a valuable scaffold for designing novel drugs. Researchers explore its potential as a lead compound for developing pharmaceutical agents. Key areas include:

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Safety and Hazards

The safety data sheet for 1-(4-Bromo-2-fluorophenyl)urea suggests avoiding ingestion and inhalation. It’s also recommended to keep the compound away from open flames, hot surfaces, and sources of ignition.

Future Directions

While specific future directions for 1-(4-Bromo-2-fluorophenyl)urea are not mentioned in the available resources, urea derivatives are a topic of ongoing research due to their potential biological activities.

Mechanism of Action

Target of Action

Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, some indole derivatives have shown inhibitory activity against influenza A .

Biochemical Pathways

It’s known that similar compounds, like indole derivatives, can affect a broad range of biochemical pathways due to their interaction with multiple receptors . These pathways can lead to a variety of downstream effects, contributing to the compound’s broad-spectrum biological activities .

Result of Action

Similar compounds, such as indole derivatives, have been found to exhibit a variety of biological activities, including antiviral, anti-inflammatory, and anticancer effects .